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Entinostat Solubility & Storage Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Entinostat

CAS No.: 209783-80-2

Cat. No.: S548371

The table below consolidates the essential data for handling Entinostat in the laboratory.

S ] Source |
Specification Details .
Citation
Solubility in DMSO > 18.8 mg/mL (50 mM); up to 25 mg/mL with slight [4][1] [2]
warming [1] [2] [3]
Stock Solution 10 mM - 50 mM (in DMSO) is common for cell culture [4] [2]
Concentration [4] 2]
Storage of Solid -20°C, protected from moisture and light [1] [5] [2] [1][5]112]
Storage of Solution -20°C; use shortly after preparation (up to 1 week) [3] [4] [3]
Appearance White to off-white crystalline solid [1] [2] [3] [1] [2] [3]

Step-by-Step Guide for Solution Preparation

For a 10 mM stock solution in DMSO, you can follow this workflow:
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Weigh Entinostat powder

l

Calculate required mass:
(Desired volume in L) x (10 mmol/L) x (376.41 g/mol)

l

Transfer to volumetric vessel

l

Add pure DMSO solvent
(99.9% purity recommended)

l

Sonicate and/or warm gently

at 37°C for 10 min

Vortex until solution is clear
and solid is fully dissolved

Aliquot and store at -20°C

Click to download full resolution via product page

¢ Critical Step Notes: Sonication and gentle warming at 37°C for 10 minutes are recommended to
achieve full dissolution and a clear solution due to the high concentration [4] [2]. Always use high-
purity DMSO (99.9%) to prevent contamination and decomposition.
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Troubleshooting Common Issues

¢ Precipitation Upon Storage: If your stock solution precipitates after thawing, warm it again at 37°C
and vortex thoroughly. For long-term stability, avoid repeated freeze-thaw cycles by storing in small,
single-use aliquots [4] [3].

e Working Solution Dilution: When diluting the DMSO stock solution into aqueous cell culture media,
the final DMSO concentration should typically be kept low (e.g., 0.1% or less) to avoid cytotoxicity [4]

[5].
¢ Physical Form Discrepancy: Entinostat is described as a "white to off-white crystalline solid" [1]. If
the received powder appears different, contact the supplier.

Frequently Asked Questions

Q1: What is the typical working concentration for cell culture experiments? The effective concentration
varies by cell line. The average IC50 for tumor cell proliferation is around 2.57 pM, but specific cell lines
can be much more sensitive, with IC50 values as low as 0.061 pM [6] [4]. A dose-response experiment is

necessary to determine the optimal concentration for your specific model.

Q2: Can Entinostat be dissolved in solvents other than DMSO? While DMSO is the preferred and best-
documented solvent, one source indicates solubility in ethanol at > 7.4 mg/mL with ultrasonication [2].

However, DMSO remains the standard for in vitro research.

Q3: How long can I store a prepared Entinostat solution? The solid powder is stable for at least 12
months when stored properly at -20°C [1]. However, solutions in DMSO have a shorter shelf life. It is

recommended to store them at -20°C and use them within one week [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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